Cadmium;nickel

• CAS No.: 12515-19-4
• Molecular Formula: Cd5Ni
• Molecular Weight: 620.8 g/mol
• IUPAC Name: cadmium;nickel
• InChI: InChI=1S/5Cd.Ni
• InChI Key: YSTHBVQTAJBQES-UHFFFAOYSA-N
• Canonical SMILES: [Ni].[Cd].[Cd].[Cd].[Cd].[Cd]

Description

The cadmium nickel compound is a combination of cadmium and nickel elements. Cadmium is a soft, bluish-white metal that is often found alongside zinc ores . Nickel is a silvery-white metal known for its high corrosion resistance and ability to withstand extreme temperatures. The cadmium nickel compound is primarily known for its use in nickel-cadmium batteries, which are widely used in various applications due to their high energy density and long cycle life .

Synthetic Routes and Reaction Conditions:

Homogeneous Precipitation Method: Cadmium carbonate particles are prepared by homogeneous precipitation from an aqueous solution containing urea and cadmium sulfate.

Extraction and Separation: Cadmium and nickel can be extracted and separated from sulfuric acid solutions using salts of bis(2,4,4-trimethylpentyl)dithiophosphinic acid (Cyanex 301) and amines.

Industrial Production Methods:

Electrolytic Process: In the industrial production of cadmium, zinc sulfide ores are roasted to convert them into zinc oxide, during which cadmium becomes concentrated in the fumes.

Calcination Process: The as-prepared cadmium carbonate particles and nickel hydroxy carbonate coating precursors are converted into their oxide forms by calcination at 700°C.

Types of Reactions:

Oxidation: Cadmium and nickel can undergo oxidation reactions.

Reduction: During the charging process of nickel-cadmium batteries, cadmium hydroxide is reduced to metallic cadmium.

Substitution: Cadmium and nickel can participate in substitution reactions, particularly in the context of battery recycling and metal recovery.

Common Reagents and Conditions:

Oxidizing Agents: Oxygen and other oxidizing agents can be used to oxidize cadmium and nickel compounds.

Reducing Agents: Hydrogen and other reducing agents can be used to reduce cadmium and nickel compounds.

Major Products Formed:

Cadmium Oxide: Formed from the oxidation of cadmium hydroxide.

Nickel Hydroxy Carbonate: Formed during the coating process of cadmium carbonate particles.

Chemistry:

Catalysts: Cadmium and nickel compounds are used as catalysts in various chemical reactions.

Pigments: Cadmium compounds are used in pigments for their brilliant colors.

Biology and Medicine:

Toxicity Studies: Cadmium is studied for its toxic effects on human health and the environment.

Industry:

Batteries: Nickel-cadmium batteries are widely used in portable electronic devices, power tools, and emergency lighting.

Coatings: Cadmium is used in electroplating to provide corrosion resistance.

Mechanism of Action

The cadmium nickel compound exerts its effects through various molecular targets and pathways:

Redox Reactions: In nickel-cadmium batteries, cadmium undergoes redox reactions, changing its oxidation state from 0 to 2+ during discharge and vice versa during charging.

Autophagy: Cadmium induces autophagy, a self-protective mechanism in cells, which can lead to cell death under certain pathological conditions.

Reactive Oxygen Species (ROS) Generation: Cadmium exposure generates ROS, promoting an inflammatory microenvironment and facilitating malignant transformations.

Comparison with Similar Compounds

Nickel-Metal Hydride (NiMH) Batteries: Compared to nickel-cadmium batteries, nickel-metal hydride batteries have a higher energy density and are less toxic.

Lithium-Ion Batteries: These batteries have a higher energy density and longer cycle life compared to nickel-cadmium batteries but are more expensive.

Uniqueness:

High Cycle Life: Nickel-cadmium batteries have a long cycle life, making them suitable for applications requiring frequent charging and discharging.

Toxicity: Cadmium is highly toxic, which poses environmental and health concerns.